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Compound of Interest

Compound Name: 5-(4-Methylphenyl)-1H-tetrazole

Cat. No.: B1214041 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-(4-Methylphenyl)-1H-tetrazole.

Adherence to these protocols is essential for ensuring laboratory safety and minimizing risk.

Chemical Identifier:

Compound Name CAS Number Molecular Formula Molecular Weight

5-(4-

Methylphenyl)-1H-

tetrazole

24994-04-5 C8H8N4 160.18 g/mol

Hazard Identification and Personal Protective Equipment
(PPE)
5-(4-Methylphenyl)-1H-tetrazole is a hazardous substance. The primary routes of exposure

are inhalation, skin contact, and eye contact. It is categorized as causing skin irritation, serious

eye irritation, and potential respiratory irritation.[1][2][3][4] Some tetrazole compounds also

carry a risk of explosion when heated.[5] Therefore, appropriate engineering controls and

personal protective equipment are mandatory.

Recommended Personal Protective Equipment:
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Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face

Safety glasses with side-

shields or tightly fitting safety

goggles. A face shield is

recommended for splash

hazards.

Conforming to EN166 (EU) or

NIOSH (US) approved.[6]

Skin

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene).

A lab coat or chemical-

resistant apron should be

worn.[6]

Gloves should meet EN 374

standards.[6]

Respiratory

A NIOSH-approved dust mask

or respirator is recommended if

dust is generated or in poorly

ventilated areas.[6]

NIOSH (US) or EN 149 (EU)

approved.[7]

Body

Standard laboratory coat. For

larger quantities or significant

risk of exposure, fire/flame-

resistant and impervious

clothing is recommended.[6]

Operational Plan: Safe Handling Procedures
Adherence to the following step-by-step procedures is critical to minimize exposure and ensure

a safe laboratory environment.

2.1. Engineering Controls:

Work in a well-ventilated area, preferably a certified chemical fume hood, especially when

handling powders or creating solutions.[4][7]

Ensure an eyewash station and safety shower are readily accessible.

2.2. Handling:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves

for any signs of damage before use.[6]

Weighing and Transfer:

Handle as a solid to minimize dust generation.

Use non-sparking tools for transfers to avoid ignition sources.[8]

Ground equipment to prevent static discharge.[8]

Solution Preparation:

When dissolving, add the solid to the solvent slowly.

Avoid heating the substance, as this may cause explosive decomposition.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[3][5][7]

Clean the work area and decontaminate any equipment used.

Disposal Plan: Waste Management
Proper disposal of 5-(4-Methylphenyl)-1H-tetrazole and its containers is crucial to prevent

environmental contamination and ensure safety.

3.1. Waste Segregation:

All solid waste contaminated with 5-(4-Methylphenyl)-1H-tetrazole should be collected in a

designated, labeled, and sealed hazardous waste container.

Contaminated sharps (needles, razor blades, etc.) must be placed in a puncture-resistant

sharps container.

3.2. Disposal Procedure:
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Container Labeling: Clearly label the hazardous waste container with "Hazardous Waste"

and the full chemical name: "5-(4-Methylphenyl)-1H-tetrazole".

Storage: Store the waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[3][4][5][7] Do not dispose of down

the drain or in regular trash.

Emergency Procedures
4.1. Spills:

Small Spills: If you are trained and it is safe to do so, contain the spill with an inert absorbent

material. Carefully scoop the material into a labeled hazardous waste container.

Large Spills: Evacuate the area and contact your institution's emergency response team

immediately.

4.2. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. If irritation persists, seek medical attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Visual Guidance
Diagram 1: Personal Protective Equipment (PPE) Selection Workflow
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Hazard Assessment

PPE Selection

Action

Start: Handling
5-(4-Methylphenyl)-1H-tetrazole

Identify Hazards:
- Skin Irritation
- Eye Irritation

- Respiratory Irritation
- Potential Explosion (Heat)

Eye Protection:
Safety Goggles/Face Shield

Skin Protection:
Chemical-Resistant Gloves

& Lab Coat

Respiratory Protection:
Dust Mask/Respirator

(if dust/aerosol is generated)

Body Protection:
Lab Coat / Flame-Resistant Clothing

(for larger quantities)

Proceed with Experiment

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE when handling 5-(4-
Methylphenyl)-1H-tetrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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